
An In-depth Technical Guide to the Surface Field
Characteristics of BX048 Magnets

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: BX048

Cat. No.: B15554237 Get Quote

This technical guide provides a comprehensive overview of the surface field characteristics and

physical properties of the BX048 magnet. The content is tailored for researchers, scientists,

and drug development professionals who may utilize these components in sensors, actuators,

or specialized experimental apparatus. The BX048 is a high-performance neodymium block

magnet known for its strong magnetic field in a compact form factor.

Quantitative Data Summary
The BX048 is a Grade N42 Neodymium (NdFeB) block magnet. Its key physical and magnetic

properties are summarized below, compiled from various suppliers. Minor variations in reported

values may exist due to differences in measurement techniques and manufacturing tolerances.
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Parameter Value Unit Notes

Part Number BX048 / NM-BX048 -

A common identifier

for this specific

magnet size and

grade.

Material
Neodymium-Iron-

Boron (NdFeB)
-

Sintered Neodymium

Magnet.

Grade N42 MGOe

Indicates a maximum

energy product of 42

MGOe.[1][2][3]

Dimensions (L x W x

T)
1 x 1/4 x 1/2 inches

Equivalent to 25.4 x

6.35 x 12.7 mm.[4][5]

Dimensional

Tolerances
±0.004 inches

Applies to all

dimensions (±0.1mm).

[1][2]

Magnetization

Direction
Through Thickness -

The North and South

poles are on the 1" x

1/4" faces.[1][2][6]

Surface Field ~4876 - 5876 Gauss

Measured on the

surface of the magnet.

The value can vary

based on the specific

measurement location

and instrument.[1][4]

[5]

Residual Flux Density

(Br)
13,200 Gauss

Represents the

maximum flux output

from the magnet

material at zero air

gap.[1][5]

Pull Force (Case 1) ~18.71 lbs Single magnet pulling

against a thick, flat
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steel plate.[2][5][6]

Maximum Operating

Temp
176 / 80 °F / °C

Exceeding this

temperature can lead

to demagnetization.[1]

Coating
Nickel-Copper-Nickel

(Ni-Cu-Ni)
-

Provides corrosion

resistance.[1][2][6]

Weight ~0.54 oz
Approximately 15.4

grams.[1][2][5]

Experimental Protocols
While specific manufacturer test protocols are proprietary, the characterization of the BX048
magnet's properties follows standardized industry methodologies. Below are detailed

descriptions of likely protocols for key measurements.

2.1 Surface Field Strength Measurement

This procedure quantifies the magnetic field density at the surface of the magnet.

Instrumentation: A calibrated axial Hall probe Gaussmeter is the standard instrument for this

measurement. The probe must be calibrated to a known magnetic field standard.

Methodology:

The BX048 magnet is securely fixed in a non-magnetic vise or holder to prevent

movement.

The Hall probe of the Gaussmeter is mounted on a micrometer positioning stage to ensure

precise and repeatable placement.

The active area of the Hall sensor is brought into direct contact with the magnet's surface,

ensuring it is perpendicular to the magnetic pole face.

Measurements are typically taken at the geometric center of the pole face (1" x 1/4"

surface), as this is where the field is generally strongest and most uniform.
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Multiple readings are taken and averaged to ensure accuracy. The reported "Surface

Field" value is the result of this direct contact measurement.

2.2 Pull Force Testing

This protocol measures the adhesive force of the magnet against a standardized ferromagnetic

plate, simulating a typical application.

Instrumentation: A force gauge mounted on a motorized test stand. A thick, flat, polished

steel plate (typically low-carbon steel, e.g., ASTM A36) is used as the test surface.

Methodology:

The steel plate is securely fixed to the base of the test stand.

The BX048 magnet is brought into flush contact with the center of the steel plate.

The force gauge, equipped with a non-magnetic hook or fixture, is attached to the magnet.

The motorized stand pulls the magnet away from the steel plate in a direction

perpendicular to the surface at a constant, slow speed.

The force gauge records the peak force required to separate the magnet from the plate.

This peak value is reported as the "Pull Force". This corresponds to "Pull Force Case 1"

data provided by suppliers.[4][5]

2.3 B-H Curve (Demagnetization Curve) Analysis

This fundamental characterization provides data on the magnet's intrinsic magnetic properties.

Instrumentation: A Hysteresigraph or a Vibrating Sample Magnetometer (VSM).

Methodology:

A sample of the N42 NdFeB material from the same batch as the BX048 magnets is

placed within the instrument.

The sample is first magnetized to saturation in a strong positive magnetic field.
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The external magnetic field is then swept from the positive maximum, through zero, to a

negative maximum, and back.

During this sweep, the instrument measures the magnetic moment of the material.

The resulting data is plotted as a B-H curve (magnetic induction B vs. applied field H). Key

parameters like Residual Flux Density (Br) and Coercivity (Hc) are derived from the

second quadrant of this curve.

Visualized Workflow
The following diagram illustrates the logical workflow for the comprehensive characterization of

a permanent magnet like the BX048, from initial inspection to final data analysis.

1. Material & Sample Preparation

2. Physical Characterization 3. Magnetic Field Performance Testing 4. Intrinsic Material Property Analysis

5. Data Synthesis & Reporting

BX048 Magnet Batch

Dimensional & Visual
Inspection

Coating Thickness
(XRF or Eddy Current)

Surface Field Mapping
(Gaussmeter & 3-Axis Stage)

Pull Force Measurement
(Force Gauge & Test Stand)

Total Flux Measurement
(Helmholtz Coil)

B-H Curve Generation
(Hysteresigraph/VSM)

Technical Data Sheet Generation

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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